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Compound of Interest |

Ethyl 1-(4-
Compound Name: bromophenyl)cyclopropanecarbox

ylate

Cat. No.: B573115

\ J

For Immediate Reference: Treat as a Hazardous Halogenated Organic Waste. This document
provides detailed procedures for the safe handling and disposal of Ethyl 1-(4-
bromophenyl)cyclopropanecarboxylate (CAS No. 1215205-50-7), a compound used in
scientific research and drug development. Adherence to these guidelines is critical to ensure

personnel safety and environmental protection.

Chemical and Physical Properties

A summary of the known quantitative data for Ethyl 1-(4-
bromophenyl)cyclopropanecarboxylate is presented below. Researchers should note that
toxicological properties have not been fully investigated.[1]
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Property Value Source
Molecular Formula C12H13BrO2 [2][3]
Molecular Weight 269.13 g/mol [2]
Physical State Liquid [2][3]
Purity 95-98% [2][3]
CAS Number 1215205-50-7 [2]

Hazard Identification and Safety Precautions

Ethyl 1-(4-bromophenyl)cyclopropanecarboxylate is classified as a harmful and irritant
substance.[2] Key hazards and necessary precautions are outlined below.

GHS Hazard Pictograms:

o lualt text

Signal Word: Warning[2]

Hazard Statements:

e H315: Causes skin irritation.[2]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapours/spray.[2]

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P302+P352: IF ON SKIN: Wash with plenty of water.

P332+P313: If skin irritation occurs: Get medical advice/attention.

P501: Dispose of contents/container to an approved waste disposal plant.[4]
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Experimental Protocol: Step-by-Step Disposal
Procedure

The following protocol outlines the mandatory steps for the proper disposal of Ethyl 1-(4-
bromophenyl)cyclopropanecarboxylate. This procedure is designed to minimize exposure
and ensure compliance with hazardous waste regulations.

1. Personal Protective Equipment (PPE):

Wear a standard laboratory coat, chemical-resistant gloves (e.g., nitrile), and ANSI-approved
safety goggles.

. Waste Segregation and Collection:

Liguid Waste: Collect all waste Ethyl 1-(4-bromophenyl)cyclopropanecarboxylate and
solutions containing it in a designated, leak-proof, and clearly labeled "Halogenated Organic
Waste" container.

Solid Waste: Dispose of any contaminated materials, such as pipette tips, gloves, and
absorbent pads, in a separate, sealed container labeled "Solid Halogenated Organic Waste."
Do not mix with non-halogenated waste to avoid costly disposal procedures.

. Container Management:

Use containers made of compatible materials (e.g., glass or polyethylene).

Keep waste containers tightly closed when not in use.

Ensure the waste container is properly labeled with the full chemical name and a hazardous
waste sticker.

. Storage of Waste:

Store the waste container in a cool, dry, and well-ventilated area, away from incompatible
materials such as strong oxidizing agents.
Store on a low shelf to minimize the risk of spills.

. Final Disposal:

Arrange for the collection and disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal
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company.
e Do not dispose of this chemical down the drain or in regular trash.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of Ethyl
1-(4-bromophenyl)cyclopropanecarboxylate.
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Start: Generation of Waste

Ethyl 1-(4-bromophenyl)cyclopropanecarboxylate
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Caption: Disposal workflow for Ethyl 1-(4-bromophenyl)cyclopropanecarboxylate.

Store Waste in a Cool, Dry,
Well-Ventilated Area
- -

Arrange for Professional Disposal
(Contact EHS or Licensed Contractor)

End of Process
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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